![molecular formula C19H20ClF2N3O B4284413 4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide](/img/structure/B4284413.png)
4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide
Overview
Description
4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to work by modulating the activity of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This compound has been found to act as a partial agonist at the serotonin 5-HT1A receptor and an antagonist at the serotonin 5-HT2A receptor. It has also been found to act as an antagonist at the dopamine D2 receptor and the adrenergic α1 receptor.
Biochemical and Physiological Effects:
The compound this compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been found to decrease the release of dopamine in the brain, which may contribute to its antipsychotic effects. Additionally, it has been found to have anxiolytic and sedative effects in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide in lab experiments is its well-studied pharmacological profile. This compound has been extensively investigated for its potential therapeutic applications and has been found to have a range of biochemical and physiological effects. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to have a narrow therapeutic window, which means that it may have toxic effects at higher doses.
Future Directions
There are several future directions for further research on 4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Huntington's disease. Another direction is to explore its potential use in combination with other drugs for the treatment of depression and anxiety. Additionally, further research is needed to better understand the mechanism of action of this compound and to develop more selective and potent analogs with fewer side effects.
Scientific Research Applications
The compound 4-(2-chloro-6-fluorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to have an affinity for several receptors, including the serotonin 5-HT1A and 5-HT2A receptors, the dopamine D2 receptor, and the adrenergic α1 receptor. This compound has been investigated for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
4-[(2-chloro-6-fluorophenyl)methyl]-N-(3-fluoro-4-methylphenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClF2N3O/c1-13-5-6-14(11-18(13)22)23-19(26)25-9-7-24(8-10-25)12-15-16(20)3-2-4-17(15)21/h2-6,11H,7-10,12H2,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUFVNUBNEJMADO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)CC3=C(C=CC=C3Cl)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClF2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.